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Compound of Interest

1-(2-
Compound Name:
Dimethylaminoethyl)piperazine

Cat. No.: B1333714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-
Dimethylaminoethyl)piperazine, a versatile building block in medicinal chemistry and a
compound of interest for various industrial applications. This document consolidates its
chemical identity, physicochemical properties, synthesis and purification protocols, and its role
in drug discovery and development, with a focus on its interaction with key biological targets.

Chemical Identity and Synonyms

1-(2-Dimethylaminoethyl)piperazine is a substituted piperazine derivative with the Chemical
Abstracts Service (CAS) Registry Number 3644-18-6. It is crucial to use this identifier to avoid
confusion with other structurally similar compounds. The compound is also known by several
synonyms, which are essential for comprehensive literature and database searches.

Synonyms:

N,N-Dimethyl-2-(piperazin-1-yl)ethylamine[1]

1-(Dimethylamino)-2-(piperazin-1-yl)ethane

N,N-Dimethyl-1-piperazineethanamine[2][3]

N,N-Dimethyl-2-piperazinoethylamine[2][3]
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-(2-
Dimethylaminoethyl)piperazine is fundamental for its application in research and
development. The following table summarizes key quantitative data for this compound.

Property Value Reference
Molecular Formula CsH1oN3 [2][4]
Molecular Weight 157.26 g/mol [2][4]
Appearance Liquid [2]
Boiling Point 63 °C [5]
Density 0.92 g/mL [6]
Refractive Index (n20/D) 1.479 [2]
Purity (GC) >98.0% [2]
Water Impurity <0.5% [2]
Beilstein Registry Number 105841 [2]
MDL Number MFCD00167969 [2]

Experimental Protocols
Synthesis: N-Alkylation of Piperazine

A common and effective method for the synthesis of 1-(2-Dimethylaminoethyl)piperazine is
the N-alkylation of piperazine with a suitable alkylating agent, such as 2-chloro-N,N-
dimethylethanamine. The following is a generalized experimental protocol based on
established N-alkylation procedures for piperazines.[7][8]

Reaction Scheme:
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Reactants

2-chloro-N,N-dimethylethanamine

Product
+ AlkylHalide

(Base, Solvent)

Piperazine > 1-(2-Dimethylaminoethyl)piperazine

Click to download full resolution via product page
Figure 1: General reaction scheme for the synthesis of 1-(2-Dimethylaminoethyl)piperazine.

Materials:

Piperazine

2-chloro-N,N-dimethylethanamine hydrochloride

A suitable base (e.g., potassium carbonate, triethylamine)

An appropriate solvent (e.g., acetonitrile, dimethylformamide)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

e To areaction vessel under an inert atmosphere, add piperazine and the chosen solvent.
e Add the base to the mixture and stir until it is well-dispersed.

e Slowly add a solution of 2-chloro-N,N-dimethylethanamine hydrochloride in the same solvent
to the reaction mixture. To favor mono-alkylation, it is often advantageous to use an excess
of piperazine.[8]

» Heat the reaction mixture to a suitable temperature (e.g., reflux) and monitor the progress of
the reaction using an appropriate analytical technique such as thin-layer chromatography
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(TLC) or gas chromatography-mass spectrometry (GC-MS).

e Once the reaction is complete, cool the mixture to room temperature.
« Filter the reaction mixture to remove any inorganic salts.

 Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

Purification: Fractional Distillation

The crude 1-(2-Dimethylaminoethyl)piperazine can be purified by fractional distillation under
reduced pressure to obtain a high-purity product.[9][10]

Apparatus:

o Adistillation flask

A fractionating column

A condenser

A receiving flask

A vacuum source and a manometer

Procedure:

o Transfer the crude product to the distillation flask.

o Assemble the fractional distillation apparatus.

o Gradually reduce the pressure inside the apparatus to the desired level.
» Heat the distillation flask to bring the liquid to a boil.

» Carefully collect the fraction that distills at the expected boiling point of 1-(2-
Dimethylaminoethyl)piperazine under the applied pressure. The boiling point will be
significantly lower than the atmospheric boiling point.
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» Monitor the purity of the collected fractions using a suitable analytical method like GC.

Role in Drug Discovery and Development

The piperazine moiety is a well-established "privileged scaffold" in medicinal chemistry,
appearing in a wide array of approved drugs.[11] This is due to its favorable physicochemical
properties, including its ability to improve aqueous solubility and its basic nature, which allows
for salt formation and improved bioavailability. Piperazine derivatives have been extensively
investigated for their interactions with various biological targets, particularly neurotransmitter
receptors.[12]

Interaction with Neurotransmitter Receptors

Piperazine-containing compounds are known to interact with a variety of neurotransmitter
receptors, including dopamine and serotonin receptors.[12][13] This makes them attractive
scaffolds for the development of drugs targeting central nervous system (CNS) disorders.

» Dopamine Receptors: Many antipsychotic drugs incorporate a piperazine ring, which often
plays a crucial role in their binding to dopamine D2 receptors.[3][14] The nitrogen atoms of
the piperazine ring can engage in key hydrogen bonding and ionic interactions within the
receptor's binding pocket. Derivatives of 1-(2-Dimethylaminoethyl)piperazine could be
designed to modulate the affinity and selectivity for different dopamine receptor subtypes.

o Serotonin Receptors: The piperazine scaffold is also a common feature in ligands targeting
serotonin (5-HT) receptors.[13][15] Depending on the substitution pattern, piperazine
derivatives can act as agonists or antagonists at various 5-HT receptor subtypes, making
them relevant for the treatment of depression, anxiety, and other mood disorders.

The logical relationship for the development of CNS-active drugs based on the piperazine
scaffold can be visualized as follows:

Figure 2: The role of the piperazine scaffold in the development of CNS-active drugs.

Other Applications

Beyond its use as a building block in drug discovery, 1-(2-Dimethylaminoethyl)piperazine
and its close analogs can also function as:
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e Ligands in Catalysis: The nitrogen atoms in the piperazine and dimethylamino groups can
coordinate with metal ions, making this compound a potential ligand for various catalytic
applications, such as in polymerization reactions.[11][16][17]

o Curing Agents for Epoxy Resins: Aminoethylpiperazines are utilized as curing agents for
epoxy resins, a process that is critical in the formulation of coatings and adhesives.

Conclusion

1-(2-Dimethylaminoethyl)piperazine is a valuable chemical entity with a well-defined set of
physicochemical properties. Its synthesis, primarily through N-alkylation of piperazine, is a well-
established chemical transformation. The presence of the piperazine scaffold makes it a highly
relevant building block for the design and development of novel therapeutics, particularly those
targeting the central nervous system. Further research into the specific biological activities and
signaling pathways of 1-(2-Dimethylaminoethyl)piperazine and its derivatives is warranted to
fully exploit its potential in drug discovery and other chemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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